Cas no 1217651-48-3 ((S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

(S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is a chiral pyrrolidine derivative with a fluorinated aromatic substituent, commonly used as an intermediate in pharmaceutical synthesis. Its structural features, including the stereocenter at the 2-position and the fluorobenzyl group, make it valuable for designing bioactive compounds, particularly in medicinal chemistry applications. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is often employed in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active molecules due to its rigid pyrrolidine scaffold and fluorine-induced electronic effects. Its high purity and well-defined stereochemistry ensure reproducibility in research and drug discovery processes.
(S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride structure
1217651-48-3 structure
Product Name:(S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
CAS No:1217651-48-3
MF:C12H15ClFNO2
MW:259.704406023026
MDL:MFCD06659154
CID:1032889
PubChem ID:45026886
Update Time:2025-06-08

(S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
    • (S)-alpha-(2-fluorobenzyl)-proline-HCl
    • 2-[(2-fluorophenyl)methyl]-D-Proline hydrochloride
    • 2-[(2-Fluorophenyl)methyl]-D-proline--hydrogen chloride (1/1)
    • 1217651-48-3
    • (2S)-2-[(2-FLUOROPHENYL)METHYL]PYRROLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
    • DTXSID50661584
    • AS-80262
    • (s)-alpha-(2-fluorobenzyl)proline hcl
    • (S)-ALPHA-(2-FLUORO-BENZYL)-PROLINE HYDROCHLORIDE
    • (S)-alpha-(2-fluoro-benzyl)-proline*HCl
    • (2S)-2-[(2-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
    • AKOS015948733
    • starbld0000418
    • D-Proline, 2-[(2-fluorophenyl)methyl]-, hydrochloride (1:1)
    • (S)-alpha-(2-Fluoro-benzyl)-proline-HCl
    • MFCD06659154
    • G78745
    • MDL: MFCD06659154
    • Inchi: 1S/C12H14FNO2.ClH/c13-10-5-2-1-4-9(10)8-12(11(15)16)6-3-7-14-12;/h1-2,4-5,14H,3,6-8H2,(H,15,16);1H/t12-;/m0./s1
    • InChI Key: FRZTWNHRSHWUGF-YDALLXLXSA-N
    • SMILES: Cl.FC1C=CC=CC=1C[C@]1(C(=O)O)CCCN1

Computed Properties

  • Exact Mass: 259.07800
  • Monoisotopic Mass: 259.0775346g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33000
  • LogP: 2.70580

(S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Pricemore >>

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Additional information on (S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Research Brief on (S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 1217651-48-3)

In recent years, (S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 1217651-48-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its fluorobenzyl substitution, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The compound's unique structural features, including its stereochemistry and fluorine substitution, contribute to its biological activity and pharmacokinetic properties.

Recent studies have focused on the synthesis and optimization of (S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride, aiming to improve its yield, purity, and scalability for industrial applications. Advanced synthetic routes, such as asymmetric catalysis and enantioselective transformations, have been explored to achieve high enantiomeric excess (ee) and diastereomeric purity. These efforts are critical for ensuring the reproducibility and reliability of biological evaluations.

The pharmacological profile of (S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has been investigated in several preclinical models. Notably, the compound has demonstrated inhibitory activity against specific proteases and kinases, which are implicated in various disease pathways, including cancer and neurodegenerative disorders. Mechanistic studies suggest that the fluorobenzyl moiety enhances binding affinity to target proteins, while the pyrrolidine scaffold provides structural rigidity, optimizing interactions with active sites.

In addition to its therapeutic potential, (S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has been utilized as a key intermediate in the synthesis of more complex drug candidates. Its versatility in medicinal chemistry is underscored by its incorporation into peptidomimetics and small-molecule libraries for high-throughput screening. Recent publications highlight its role in the discovery of lead compounds with improved bioavailability and target selectivity.

Despite these advancements, challenges remain in the clinical translation of (S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride. Issues such as metabolic stability, toxicity, and formulation optimization require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems, paving the way for future therapeutic applications.

In conclusion, (S)-2-(2-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride represents a valuable scaffold in drug discovery, with broad implications for chemical biology and pharmaceutical development. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly yield new insights and opportunities for innovation in the field.

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